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Compound of Interest

2-(Benzhydrylsulfinyl)acetic acid-
ds

Cat. No.: B12417918

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile for 2-
(Benzhydrylsulfinyl)acetic acid-d5, a deuterated analog of Modafinil Acid. This document is
intended to serve as a detailed Certificate of Analysis (CoA), presenting key quantitative data,
in-depth experimental methodologies, and visual representations of relevant biological
pathways and analytical workflows.

Compound Information

2-(Benzhydrylsulfinyl)acetic acid-d5, also known as Modafinil acid-d5, is the primary and
pharmacologically inactive metabolite of Modafinil-d5. Due to its structural similarity to the
parent drug, it serves as a critical reference standard in pharmacokinetic and metabolic studies.
Its deuteration provides a distinct mass signature, making it an ideal internal standard for
guantitative analysis by mass spectrometry.

Table 1: General Product Information
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Parameter

Specification

Product Name

2-(Benzhydrylsulfinyl)acetic acid-d5

Synonyms

Modafinil acid-d5

Molecular Formula

C1s5HoDs03S

Molecular Weight 279.37 g/mol [1]

CAS Number 1185142-72-6

Appearance White to off-white solid[2]

Storage Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.[2]

Analytical Data

The following tables summarize the typical analytical results for a representative batch of 2-

(Benzhydrylsulfinyl)acetic acid-d5.

Table 2: Purity and Physicochemical Properties

Test Method Result

Purity HPLC 99.59%2]

Water Content Karl Fischer < 0.5%

Solubility Visual DMSO (Slightly), Methanol

(Slightly)[3]

Table 3: Spectroscopic and Mass Spectrometric Data
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Test Method Result
) 1H Nuclear Magnetic
Identity (*H-NMR) Conforms to structure
Resonance
) Electrospray lonization (ESI-
Identity (Mass Spec) MS) Conforms to structure
Specific Rotation Polarimetry Data Not Available

Experimental Protocols

The following sections detail the methodologies used to obtain the analytical data presented
above.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to determine the purity of 2-(Benzhydrylsulfinyl)acetic acid-d5 by
separating it from any potential impurities.

Instrumentation: Agilent 1100 Series HPLC or equivalent with a UV detector.
e Column: C18, 4.6 mm x 15 cm, 5-um packing.

» Mobile Phase: A gradient of Acetonitrile and 0.1% Formic Acid in Water.

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

o Detection: UV at 225 nm.

e Injection Volume: 10 pL.

o Sample Preparation: The sample is dissolved in the mobile phase at a concentration of
approximately 0.5 mg/mL.
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Nuclear Magnetic Resonance (NMR) for Structural
Confirmation

1H-NMR spectroscopy is employed to confirm the chemical structure of the compound.

Instrumentation: Bruker Avance 400 MHz spectrometer or equivalent.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.7 mL of the
deuterated solvent.

Mass Spectrometry (MS) for Molecular Weight
Verification

Mass spectrometry is used to confirm the molecular weight of 2-(Benzhydrylsulfinyl)acetic
acid-d5.

Instrumentation: Triple quadrupole mass spectrometer with an electrospray ionization (ESI)
source.[4]

lonization Mode: Positive or Negative ESI.

Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile, is
directly infused into the mass spectrometer.

Data Acquisition: Full scan mode to detect the parent ion.

Biological Context and Workflow
Metabolic Pathway of Modafinil

Modafinil undergoes hepatic metabolism to form its two major inactive metabolites: modafinil
acid and modafinil sulfone. This process is primarily mediated by cytochrome P450 enzymes,
particularly CYP3A4.
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Metabolic Pathway of Modafinil

Hydrolysis

( ) (Modafinil Sulfone)

Click to download full resolution via product page

Caption: Metabolic conversion of Modafinil to its primary metabolites.

Mechanism of Action of Modafinil: A Signaling Pathway
Overview

The parent drug, Modafinil, exerts its wake-promoting effects through a complex interplay of
neurotransmitter systems.[5] It primarily acts as a dopamine reuptake inhibitor, increasing
extracellular dopamine levels.[5][6] Additionally, it influences the noradrenergic, serotonergic,
glutamatergic, GABAergic, histaminergic, and orexinergic systems.[5][6][7]
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Modafinil's Mechanism of Action
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Caption: Simplified signaling pathways affected by Modafinil.

Experimental Workflow for Quantification using LC-
MS/MS

The use of 2-(Benzhydrylsulfinyl)acetic acid-d5 as an internal standard is crucial for the
accurate quantification of its non-deuterated counterpart in biological matrices. The following
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diagram illustrates a typical workflow.
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Caption: A typical workflow for bioanalytical quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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